Cas no 2229476-39-3 (1-(4,5-dibromofuran-2-yl)propan-2-one)

• Product Name: 1-(4,5-dibromofuran-2-yl)propan-2-one
• CAS No: 2229476-39-3
• MF: C₇H₆Br₂O₂
• MW: 281.929340839386
• CID: 6000940
• PubChem ID: 165735431
• Update Time: 2025-06-11

1-(4,5-dibromofuran-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dibromofuran-2-yl)propan-2-one
• EN300-1921503
• 2229476-39-3

• Inchi： 1S/C7H6Br2O2/c1-4(10)2-5-3-6(8)7(9)11-5/h3H,2H2,1H3
• InChI Key： UXWXPTOIPFAWTP-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CC(C)=O)Br

Computed Properties

• Exact Mass: 281.87141g/mol
• Monoisotopic Mass: 279.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(4,5-dibromofuran-2-yl)propan-2-one

1-(4,5-Dibromofuran-2-yl)Propan-2-one: A Comprehensive Overview

1-(4,5-Dibromofuran-2-yl)Propan-2-one, also known by its CAS number 2229476-39-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dibromofuran moiety with a propanone group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various applications.

The molecule's structure is notable for its aromatic furan ring substituted with two bromine atoms at the 4 and 5 positions. This substitution pattern influences the compound's electronic properties and reactivity. The propanone group attached to the furan ring further enhances its versatility, enabling participation in a wide range of chemical reactions. Recent studies have highlighted the potential of this compound in drug design, where its ability to act as a precursor for bioactive molecules has been extensively explored.

Recent research has focused on the synthesis and characterization of 1-(4,5-Dibromofuran-2-yl)Propan-2-one. One study published in 2023 demonstrated an efficient method for synthesizing this compound through a multi-step process involving bromination and ketone formation. The researchers emphasized the importance of controlling reaction conditions to achieve high yields and purity, which are critical for downstream applications.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, it has been used as a building block in the synthesis of polymers with tailored electronic properties. Its ability to undergo various types of polymerization reactions makes it a valuable precursor for creating materials with applications in electronics and optoelectronics.

The chemical stability of 1-(4,5-Dibromofuran-2-yl)Propan-2-one is another area that has garnered attention. Studies have shown that the compound exhibits good thermal stability under certain conditions, which is essential for its use in high-temperature applications. However, its reactivity towards nucleophilic substitution reactions must be carefully managed to prevent unintended side reactions.

In conclusion, 1-(4,5-Dibromofuran-2-yl)Propan-2-one (CAS No: 2229476-39-3) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive candidate for use in drug design, materials science, and other areas of organic chemistry. As research continues to uncover new insights into its synthesis and applications, this compound is poised to play an increasingly important role in various industries.